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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334 Get Quote

A Comparative Analysis of Woody Amber Odorants for Researchers and Drug Development

Professionals

This guide provides a detailed comparative analysis of four commercially significant woody

amber odorants: Ambroxan, Iso E Super, Cedramber, and Timberol. The information is tailored

for researchers, scientists, and professionals in drug development who are interested in the

chemosensory properties and underlying biological mechanisms of these fragrance molecules.

Comparative Data of Woody Amber Odorants
The following tables summarize the key chemical, physical, and olfactory properties of the

selected woody amber odorants, facilitating a direct comparison of their characteristics.

Table 1: Chemical and Physical Properties

Property Ambroxan Iso E Super Cedramber Timberol

CAS Number 6790-58-5[1] 54464-57-2[2][3] 67874-81-1[4] 70788-30-6[2]

Molecular

Formula
C₁₆H₂₈O[1] C₁₆H₂₆O[5] C₁₆H₂₈O[4] C₁₅H₃₀O[2]

Molecular Weight

( g/mol )
236.4[1] 234.38[2] 236.4[6] 226.4[2]

Vapor Pressure

(mmHg @ 25°C)
0.009[5]

~0.0016 (23°C)

[2][5]
0.0127[6] 0.00051[2]
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Table 2: Olfactory Properties

Property Ambroxan Iso E Super Cedramber Timberol

Odor Profile

Ambery, woody,

pine, cedar-like

with tea and

labdanum

nuances.[1]

Smooth, woody,

ambery with a

"velvet-like"

sensation.[5]

Dry, woody,

ambergris-like

with cedar,

patchouli, and

vetiver nuances.

[7]

Dry, sharp,

woody-ambery

with cedarwood-

like facets.[8]

Odor Threshold

(ng/L air)
0.3 (as ppb)[1]

Isomer B: ~500,

Isomer G:

~0.005[9]

Data not

available
5.8[2]

Substantivity

> 400 hours on a

smelling strip.

[10]

> 48 hours.[5]
> 125 hours on a

smelling strip.[8]

> 600 hours at

100% on a

smelling strip.

Experimental Protocols
Detailed methodologies for the key experiments cited in the comparison of woody amber

odorants are provided below.

Odor Threshold Determination via Gas
Chromatography-Olfactometry (GC-O)
This protocol outlines the determination of the odor detection threshold of a volatile compound

using Gas Chromatography-Olfactometry (GC-O), a technique that combines gas

chromatographic separation with sensory detection.[11]

Objective: To determine the lowest concentration of an odorant that is detectable by a human

assessor.

Materials and Apparatus:

Gas Chromatograph (GC) with a Flame Ionization Detector (FID) and an Olfactory Detection

Port (ODP).
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Capillary column suitable for fragrance analysis (e.g., HP-5).

Syringe for sample injection.

A dilution series of the odorant in a suitable solvent (e.g., ethanol).

Trained sensory panel (assessors).

Humidified air supply to the ODP.

Procedure:

Sample Preparation: Prepare a series of dilutions of the odorant in a volatile solvent. The

concentration range should span the expected odor threshold.

GC-O System Setup: The GC effluent is split between the FID and the ODP. The ODP is

supplied with humidified air to prevent nasal dehydration of the assessor.

Analysis:

An assessor is positioned at the ODP.

A known volume of the highest concentration sample is injected into the GC.

The assessor indicates when an odor is detected and describes its character. The

retention time is recorded.

This process is repeated with progressively lower concentrations of the odorant.

Threshold Determination: The odor threshold is defined as the lowest concentration at which

the odorant is reliably detected by the assessor. For a panel, it is the concentration at which

50% of the panelists can detect the odor.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-O Analysis

Result
Prepare Dilution Series

of Odorant
Inject Highest
Concentration

Assessor Sniffs
at ODP Record Detection

and Retention Time
Inject Progressively

Lower Concentrations
Determine Lowest

Detectable Concentration

Preparation

Evaluation

Result
Apply Odorant Solution

to Substrate
Allow Solvent
to Evaporate

Sensory Panel Evaluates
Odor Intensity at
Time Intervals Record Intensity

Scores

Repeat at
next interval

Determine Time to
Reach Threshold Intensity

Olfactory Neuron Membrane

Neuron

Ambroxan OR7A17
(Olfactory Receptor)

Binds to
Gαolf

(G-protein)

Activates
Adenylyl Cyclase

Activates

cAMP

Produces

ATP

CNG Ion ChannelOpens Depolarization
Causes

Na⁺, Ca²⁺

Action Potential
Generates Olfactory Bulb

(Brain)
Transmits Signal to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1620334?utm_src=pdf-body-img
https://www.benchchem.com/product/b1620334?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. aidic.it [aidic.it]

2. 1-(2,3,8,8-Tetramethyl-1,2,3,4,5,6,7,8-octahydronaphthalen-2-yl)ethanone | 54464-57-2 |
Benchchem [benchchem.com]

3. chemimpex.com [chemimpex.com]

4. academic.oup.com [academic.oup.com]

5. The Effects of Essential Oils and Terpenes in Relation to Their Routes of Intake and
Application - PMC [pmc.ncbi.nlm.nih.gov]

6. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]

7. Cedramber (CAS 67874-81-1) – Synthetic Woody-Amber Ingredient for Perfumery —
Scentspiracy [scentspiracy.com]

8. Timberol (CAS 57641-67-3) – Dry Amber-Woody Fixative Synthetic Ingredient for
Perfumery — Scentspiracy [scentspiracy.com]

9. cedrol methyl ether, 19870-74-7 [perflavory.com]

10. mag.bynez.com [mag.bynez.com]

11. lookchem.com [lookchem.com]

To cite this document: BenchChem. [Comparative analysis of woody amber odorants].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1620334#comparative-analysis-of-woody-amber-
odorants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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